1-Oxa-3,8-diazaspiro[4.5]decane-2,4-dione

• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C7H10N2O3/c10-5-7(12-6(11)9-5)1-3-8-4-2-7/h8H,1-4H2,(H,9,10,11)
• InChI Key: QTYNRNCLRXPYHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C(=O)NC(=O)O2

Description

1-Oxa-3,8-diazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8-benzyl-3,8-diaza-1-oxaspiro[4.5]decane-2,4-dione (1.1 g, 4.2 mmol), 10% palladium on carbon (330 mg), acetic acid 10 mL, concentrated hydrochloric acid (2 mL) and water (20 mL) was hydrogenated approximately 12 hours at 15 psi of pressure. The mixture was filtered and concentrated and the residue was crystallized from isopropanol to give 3,8-diaza-1-oxaspiro[4.5]decane-2,4-dione (0.6 g, 2.9 mmol).